75-20-7

3-Phenoxypropylene di(acetate)

In Stock

• CAS RN:
• 75-20-7

• Formula:
• C13H16O5

• InChI:
• InChI=1S/C13H16O5/c1-10(14)16-8-13(18-11(2)15)9-17-12-6-4-3-5-7-12/h3-7,13H,8-9H2,1-2H3

• InChIKey:
• MFUHTALWGBAVOL-UHFFFAOYSA-N

• 3-Phenoxypropylene di(acetate), also known as 3-Phenoxypropylene di(acetate), is a useful research compound. Its molecular formula is C13H16O5 and its molecular weight is 252.26 g/mol. The purity is usually 95%.

2-Piperidone

In Stock

• CAS RN:
• 675-20-7

• Formula:
• C5H9NO

• InChI:
• InChI=1S/C5H9NO/c7-5-3-1-2-4-6-5/h1-4H2,(H,6,7)

• InChIKey:
• XUWHAWMETYGRKB-UHFFFAOYSA-N

• Piperidin-2-one is a delta-lactam that is piperidine which is substituted by an oxo group at position 2. It has a role as an EC 1.2.1.88 (L-glutamate gamma-semialdehyde dehydrogenase) inhibitor. It is a member of piperidones and a delta-lactam.
  2-Piperidinone, also known as alpha-piperidone or 2-oxo-piperidine, belongs to the class of organic compounds known as piperidinones. Piperidinones are compounds containing a piperidine ring which bears a ketone. 2-Piperidinone exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 2-Piperidinone has been detected in multiple biofluids, such as feces, saliva, and blood.

Longifolene

In Stock

• CAS RN:
• 475-20-7

• Formula:
• C15H24

• InChI:
• InChI=1S/C15H24/c1-10-11-6-7-12-13(11)14(2,3)8-5-9-15(10,12)4/h11-13H,1,5-9H2,2-4H3/t11?,12?,13?,15-/m0/s1

• InChIKey:
• PDSNLYSELAIEBU-RGCMKSIDSA-N

• (+)-Longifolene analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Longifolene is a constituent of black cumin seed and may exhibit anticancer and antibacterial activities.
  Longifolene is the common (or trivial) chemical name of a naturally occurring, oily liquid hydrocarbon found primarily in the high-boiling fraction of certain pine resins. The name is derived from that of a pine species from which the compound was isolated, Pinus longifolia (obsolete name for Pinus roxburghii Sarg.) Chemically, longifolene is a tricyclic sesquiterpene. This molecule is chiral, and the enantiomer commonly found in pines and other higher plants exhibits a positive optical rotation of +42.73°. The other enantiomer (optical rotation −42.73°) is found in small amounts in certain fungi and liverworts. Longifolene ...

Thulium tribromate

• CAS RN:
• 97375-20-7

• Formula:
• Br3O9Tm

• InChI:
• InChI=1S/3BrHO3.Tm/c3*2-1(3)4;/h3*(H,2,3,4);/q;;;+3/p-3

• InChIKey:
• QQNXEJGSLIDJHD-UHFFFAOYSA-K

• Thulium tribromate is a useful research compound. Its molecular formula is Br3O9Tm and its molecular weight is 552.64 g/mol. The purity is usually 95%.

1,2-O-Isopropylidene-6-O-tosyl-a-D-glucofuranose

Usually In Stock

• CAS RN:
• 26275-20-7

• Formula:
• C16H22O8S

• InChI:
• InChI=1S/C16H22O8S/c1-9-4-6-10(7-5-9)25(19,20)21-8-11(17)13-12(18)14-15(22-13)24-16(2,3)23-14/h4-7,11-15,17-18H,8H2,1-3H3

• InChIKey:
• YOQAMHMOGSSLIX-UHFFFAOYSA-N

• 1,2-O-Isopropylidene-6-O-tosyl-a-D-glucofuranose is a useful research compound. Its molecular formula is C16H22O8S and its molecular weight is 374.4 g/mol. The purity is usually 95%.

Methyl 1,2,5-thiadiazole-3-carboxylate

In Stock

• CAS RN:
• 63875-20-7

• Formula:
• C4H4N2O2S

• InChI:
• InChI=1S/C4H4N2O2S/c1-8-4(7)3-2-5-9-6-3/h2H,1H3

• InChIKey:
• UVQRGQPAPKBSGC-UHFFFAOYSA-N

• Methyl 1,2,5-thiadiazole-3-carboxylate is a useful research compound. Its molecular formula is C4H4N2O2S and its molecular weight is 144.15. The purity is usually 95%.

3-amino-N-(2-chlorophenyl)benzamide

In Stock

• CAS RN:
• 115175-20-7

• Formula:
• C13H11ClN2O

• InChI:
• InChI=1S/C13H11ClN2O/c14-11-6-1-2-7-12(11)16-13(17)9-4-3-5-10(15)8-9/h1-8H,15H2,(H,16,17)

• InChIKey:
• PYDMNORWRJGVHA-UHFFFAOYSA-N

• 3-amino-N-(2-chlorophenyl)benzamide is a useful research compound. Its molecular formula is C13H11ClN2O and its molecular weight is 246.69. The purity is usually 95%.

2H-[1]Benzopyrano[4,3-c]pyridazin-3(5H)-one

Usually In Stock

• CAS RN:
• 123875-20-7

• Formula:
• C11H8N2O2

• InChI:
• InChI=1S/C11H8N2O2/c14-10-5-7-6-15-9-4-2-1-3-8(9)11(7)13-12-10/h1-5H,6H2,(H,12,14)

• InChIKey:
• LZUNIVOBPREPEI-UHFFFAOYSA-N

• 2H-[1]Benzopyrano[4,3-c]pyridazin-3(5H)-one is a useful research compound. Its molecular formula is C11H8N2O2 and its molecular weight is 200.197. The purity is usually 95%.

7-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one

In Stock

• CAS RN:
• 233775-20-7

• Formula:
• C10H12N2O2

• InChI:
• InChI=1S/C10H12N2O2/c1-2-12-8-4-3-7(11)5-9(8)14-6-10(12)13/h3-5H,2,6,11H2,1H3

• InChIKey:
• JGZOPAFCIFAFAR-UHFFFAOYSA-N

• 7-Amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one is a useful research compound. Its molecular formula is C10H12N2O2 and its molecular weight is 192.21 g/mol. The purity is usually 95%.

1-Boc-4-chloro-5-formyl-3,6-dihydro-2H-pyridine

In Stock

• CAS RN:
• 885275-20-7

• Formula:
• C11H16ClNO3

• InChI:
• InChI=1S/C11H16ClNO3/c1-11(2,3)16-10(15)13-5-4-9(12)8(6-13)7-14/h7H,4-6H2,1-3H3

• InChIKey:
• KHJZRPYVBQGUNI-UHFFFAOYSA-N

• 1-Boc-4-chloro-5-formyl-3,6-dihydro-2H-pyridine is a useful research compound. Its molecular formula is C11H16ClNO3 and its molecular weight is 245.7 g/mol. The purity is usually 95%.

(2-Formylphenyl) 2-oxochromene-3-carboxylate

In Stock

• CAS RN:
• 301675-20-7

• Formula:
• C17H10O5

• InChI:
• InChI=1S/C17H10O5/c18-10-12-6-2-4-8-15(12)22-17(20)13-9-11-5-1-3-7-14(11)21-16(13)19/h1-10H

• InChIKey:
• BFUMFYWCSINICO-UHFFFAOYSA-N

• (2-Formylphenyl) 2-oxochromene-3-carboxylate is a useful research compound. Its molecular formula is C17H10O5 and its molecular weight is 294.262. The purity is usually 95%.

3,4-dimethyl-N-(N-phenethylcarbamimidoyl)benzenesulfonamide

Usually In Stock

• CAS RN:
• 869075-20-7

• Formula:
• C17H21N3O2S

• InChI:
• InChI=1S/C17H21N3O2S/c1-13-8-9-16(12-14(13)2)23(21,22)20-17(18)19-11-10-15-6-4-3-5-7-15/h3-9,12H,10-11H2,1-2H3,(H3,18,19,20)

• InChIKey:
• DLYHYIUFTJVQSP-UHFFFAOYSA-N

• 3,4-dimethyl-N-(N-phenethylcarbamimidoyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H21N3O2S and its molecular weight is 331.43. The purity is usually 95%.

4-Chloro-3-fluoro-4'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898775-20-7

• Formula:
• C19H19ClFNO

• InChI:
• InChI=1S/C19H19ClFNO/c20-17-9-8-16(12-18(17)21)19(23)15-6-4-14(5-7-15)13-22-10-2-1-3-11-22/h4-9,12H,1-3,10-11,13H2

• InChIKey:
• MUAZJIUMBOIQAQ-UHFFFAOYSA-N

• 4-Chloro-3-fluoro-4'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H19ClFNO and its molecular weight is 331.8 g/mol. The purity is usually 95%.

Biotin-SS-Tyramide

In Stock

• CAS RN:
• 678975-20-7

• Formula:
• C23H34N4O4S3

• InChI:
• InChI=1S/C23H34N4O4S3/c28-17-7-5-16(6-8-17)9-11-24-21(30)10-13-33-34-14-12-25-20(29)4-2-1-3-19-22-18(15-32-19)26-23(31)27-22/h5-8,18-19,22,28H,1-4,9-15H2,(H,24,30)(H,25,29)(H2,26,27,31)/t18-,19-,22-/m0/s1

• InChIKey:
• YAFZHZQOPAYLOC-IPJJNNNSSA-N

• Biotin-SS-Tyramide is a useful research compound. Its molecular formula is C23H34N4O4S3 and its molecular weight is 526.7 g/mol. The purity is usually 95%.

N'-(2-methoxyphenyl)-N-[3-(2-oxopyrrolidin-1-yl)propyl]oxamide

In Stock

• CAS RN:
• 898375-20-7

• Formula:
• C16H21N3O4

• InChI:
• InChI=1S/C16H21N3O4/c1-23-13-7-3-2-6-12(13)18-16(22)15(21)17-9-5-11-19-10-4-8-14(19)20/h2-3,6-7H,4-5,8-11H2,1H3,(H,17,21)(H,18,22)

• InChIKey:
• WDRXKSNAPZONIB-UHFFFAOYSA-N

• N'-(2-methoxyphenyl)-N-[3-(2-oxopyrrolidin-1-yl)propyl]oxamide is a useful research compound. Its molecular formula is C16H21N3O4 and its molecular weight is 319.361. The purity is usually 95%.

4-(3-Trifluoromethyl-4H-thiochromeno[4,3-c]pyrazol-1-yl)-benzenesulfonamide

Usually In Stock

• CAS RN:
• 178975-20-7

• Formula:
• C17H12F3N3O2S2

• InChI:
• InChI=1S/C17H12F3N3O2S2/c18-17(19,20)16-13-9-26-14-4-2-1-3-12(14)15(13)23(22-16)10-5-7-11(8-6-10)27(21,24)25/h1-8H,9H2,(H2,21,24,25)

• InChIKey:
• ACFQQDXFCVFBIX-UHFFFAOYSA-N

• 4-(3-Trifluoromethyl-4H-thiochromeno[4,3-c]pyrazol-1-yl)-benzenesulfonamide, also known as 4-(3-Trifluoromethyl-4H-thiochromeno[4,3-c]pyrazol-1-yl)-benzenesulfonamide, is a useful research compound. Its molecular formula is C17H12F3N3O2S2 and its molecular weight is 411.4 g/mol. The purity is usually 95%.

2-Chloro-N-cyclohexylpyridine-4-carboxamide

Usually In Stock

• CAS RN:
• 1019075-20-7

• Formula:
• C12H15ClN2O

• InChI:
• InChI=1S/C12H15ClN2O/c13-11-8-9(6-7-14-11)12(16)15-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,15,16)

• InChIKey:
• SRZWKLQNIJMNOH-UHFFFAOYSA-N

• 2-Chloro-N-cyclohexylpyridine-4-carboxamide is a useful research compound. Its molecular formula is C12H15ClN2O and its molecular weight is 238.71 g/mol. The purity is usually 95%.

(5-Chlorothiophen-2-yl)(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1323775-20-7

• Formula:
• C15H11ClN4O2S

• InChI:
• InChI=1S/C15H11ClN4O2S/c16-12-2-1-11(23-12)15(21)20-7-10(8-20)14-18-13(19-22-14)9-3-5-17-6-4-9/h1-6,10H,7-8H2

• InChIKey:
• XLXFNMNEEHRPCP-UHFFFAOYSA-N

• (5-Chlorothiophen-2-yl)(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C15H11ClN4O2S and its molecular weight is 346.79. The purity is usually 95%.

2-((1-(Thiophen-2-ylsulfonyl)azetidin-3-yl)oxy)thiazole

In Stock

• CAS RN:
• 1797875-20-7

• Formula:
• C10H10N2O3S3

• InChI:
• InChI=1S/C10H10N2O3S3/c13-18(14,9-2-1-4-16-9)12-6-8(7-12)15-10-11-3-5-17-10/h1-5,8H,6-7H2

• InChIKey:
• QEPLBPUNUVKLBR-UHFFFAOYSA-N

• 2-((1-(Thiophen-2-ylsulfonyl)azetidin-3-yl)oxy)thiazole is a useful research compound. Its molecular formula is C10H10N2O3S3 and its molecular weight is 302.38. The purity is usually 95%.

[4-(3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]-(1,3-thiazol-4-yl)methanone

Usually In Stock

• CAS RN:
• 2379975-20-7

• Formula:
• C18H21N7OS

• InChI:
• InChI=1S/C18H21N7OS/c26-18(14-11-27-12-19-14)24-8-2-7-23(9-10-24)16-6-5-15-20-21-17(25(15)22-16)13-3-1-4-13/h5-6,11-13H,1-4,7-10H2

• InChIKey:
• JSJFYIPTJXMNOB-UHFFFAOYSA-N

• [4-(3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]-(1,3-thiazol-4-yl)methanone is a useful research compound. Its molecular formula is C18H21N7OS and its molecular weight is 383.47. The purity is usually 95%.

7-amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one hydrochloride

• CAS RN:
• 1269397-43-4; 233775-20-7

• Formula:
• C10H13ClN2O2

• InChI:
• InChI=1S/C10H12N2O2.ClH/c1-2-12-8-4-3-7(11)5-9(8)14-6-10(12)13;/h3-5H,2,6,11H2,1H3;1H

• InChIKey:
• RJTQTJJQRALUHM-UHFFFAOYSA-N

• 7-amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one hydrochloride is a useful research compound. Its molecular formula is C10H13ClN2O2 and its molecular weight is 228.68. The purity is usually 95%.